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Compound of Interest

Compound Name:
H-Gly-pro-arg-pro-pro-glu-arg-his-

gln-ser-NH2

CAS No.: 149836-35-1

Cat. No.: B114191

Get Quote

Content Type: Technical Comparison & Application Guide Target Audience: Pharmaceutical

Researchers, Assay Developers, and Hematologists

Part 1: Executive Summary & Product Profile
GPRPPERHQS (Gly-Pro-Arg-Pro-Pro-Glu-Arg-His-Gln-Ser) is a high-affinity, synthetic peptide

designed to inhibit fibrin polymerization. It functions as a stable mimetic of the fibrin

-chain N-terminus (Knob 'A'), preventing the non-covalent self-assembly of fibrin monomers
into a polymer network.

Unlike standard clinical anticoagulants that inhibit the enzyme Thrombin (e.g., Hirudin,

Bivalirudin) or Factor Xa, GPRPPERHQS targets the substrate assembly process. This unique

mechanism makes it an indispensable tool for research applications where thrombin activity

must be preserved while preventing physical clot formation (e.g., studying PAR receptor

signaling or specific ELISA assays).

Quick Comparison Matrix

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b114191#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature GPRPPERHQS
GPRP-NH2

(Standard)
Hirudin / Bivalirudin

Primary Mechanism

Fibrin Polymerization

Inhibition (Knob 'A'

Mimetic)

Fibrin Polymerization

Inhibition (Knob 'A'

Mimetic)

Direct Thrombin

Inhibition (Active Site

+ Exosite)

Target
Fibrin(ogen) D-

Domain (Hole 'a')

Fibrin(ogen) D-

Domain (Hole 'a')
Thrombin (Enzyme)

Relative Potency High (~2.3x > GPRP) Moderate
Very High (

in fM-pM range)

Thrombin Activity
Preserved (Amidolytic

activity remains)
Preserved Abolished

Stability
High (Proline-rich

backbone)
Low to Moderate

High

(Recombinant/Synthet

ic)

Primary Use

High-fidelity assays,

Ultrasound targeting

vectors

Routine clot

prevention in lab

samples

Clinical

anticoagulation,

Thrombin activity

assays

Part 2: Mechanistic Profiling & Logic
To select the correct peptide, one must understand the causality of the coagulation cascade

inhibition.

The "Knob-Hole" Interaction (GPRPPERHQS
Mechanism)
Thrombin cleaves Fibrinopeptide A from the Fibrinogen

-chain, exposing a new N-terminal sequence: GPRV... (in humans). This exposed sequence
acts as a "Knob" that inserts into a constitutive "Hole" (pocket 'a') on the
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-chain of a neighboring fibrin molecule. This non-covalent interaction drives protofibril
formation.

GPRPPERHQS mimics this "Knob."

The Proline substitutions (replacing natural Valine) lock the peptide into a conformation that

fits the 'a' pocket with higher affinity and stability than the native sequence or the shorter

GPRP tetrapeptide.

Result: Fibrin monomers remain soluble; no clot forms, but Thrombin remains free to act on

other substrates (e.g., Platelets, Protein C).

Active Site Blockade (Hirudin Mechanism)
Hirudin and its analogues (Bivalirudin) bind directly to Thrombin's active site (catalytic triad)

and Exosite I (substrate recognition).

Result: Thrombin is catalytically inert. It cannot cleave fibrinogen, nor can it activate platelets

or other factors.

Visualizing the Pathway Difference
The following diagram illustrates where GPRPPERHQS acts compared to Hirudin.
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Caption: Figure 1. Mechanism of Action Comparison. Hirudin silences the enzyme;

GPRPPERHQS silences the substrate's ability to polymerize.

Part 3: Comparative Performance Data
Experimental data highlights the superiority of GPRPPERHQS over the standard GPRP

tetrapeptide in demanding applications.

Inhibitory Potency
Based on kinetic turbidimetry assays, GPRPPERHQS demonstrates significantly higher

inhibitory potential.
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Peptide Sequence
Relative Inhibitory
Effect*

Notes

GPRP-NH2 Gly-Pro-Arg-Pro-NH2 1.0 (Baseline)

Standard reagent;

susceptible to rapid

proteolysis.

GPRPPERHQS
Gly-Pro-Arg-Pro-Pro-

Glu-Arg-His-Gln-Ser
2.33x

Enhanced affinity due

to extended

interaction surface

and Proline-induced

rigidity.

Native Knob Gly-Pro-Arg-Val... < 1.0

Rapidly incorporated

into clot; lower stability

than synthetic

mimetics.

*Data derived from Kawasaki et al. (Chem. Pharm.[1] Bull. 1993) and commercial validation

data.

Stability Profile
GPRP-NH2: Short half-life in plasma; often requires continuous infusion or high molar

excess (mM range) to maintain inhibition over hours.

GPRPPERHQS: The inclusion of Proline (P) at positions 4 and 5 confers resistance to non-

specific proteolysis. This makes it suitable for long-incubation protocols (e.g., 24-hour

microbubble targeting assays).

Part 4: Experimental Protocols (Self-Validating
Systems)
To validate the efficacy of GPRPPERHQS in your specific context, use the following self-

validating experimental workflow. This protocol distinguishes between thrombin inhibition and

polymerization inhibition.
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Protocol A: Kinetic Turbidimetry (Polymerization Assay)
Objective: Quantify the prevention of clot formation.

Reagents:

Buffer: 20 mM Tris-HCl, 150 mM NaCl, pH 7.4 (TBS).

Fibrinogen: Human Fibrinogen (depleted of Plasminogen), 2 mg/mL final conc.

Thrombin: Human

-Thrombin, 0.5 U/mL final conc.

Inhibitor: GPRPPERHQS (Test), GPRP-NH2 (Reference), Hirudin (Control).

Workflow:

Blank: TBS + Fibrinogen (No Thrombin).

Positive Control: TBS + Fibrinogen + Thrombin (Full Clot).

Test Arm: TBS + Fibrinogen + GPRPPERHQS (Var. Conc. 0.1 - 2 mM) + Thrombin.

Measurement:

Monitor Absorbance at 350 nm every 10 seconds for 30 minutes.

Why 350 nm? This wavelength detects light scattering caused by polymer formation, not

protein absorption (280 nm).

Validation Criteria:

Positive Control: Sigmoidal increase in OD350 (Polymerization).

Hirudin Arm: Flatline (No enzyme activity).

GPRPPERHQS Arm: Flatline or delayed slope (No polymerization).
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Differentiation: To confirm GPRPPERHQS did not kill Thrombin, add a chromogenic

substrate (e.g., S-2238) to the well after 30 mins. It should turn yellow (Thrombin active).

In the Hirudin well, it will remain clear (Thrombin blocked).

Protocol B: Chromogenic Substrate Assay (Specificity
Check)
Objective: Prove GPRPPERHQS does not inhibit Thrombin's catalytic site.

Mix Thrombin (0.5 U/mL) with GPRPPERHQS (1 mM). Incubate 10 min at 37°C.

Add Chromogenic Substrate S-2238 (specific for Thrombin).

Measure

OD405/min.

Result: Activity should be >95% of Thrombin alone. (Hirudin would show <1%).

Visualizing the Experimental Logic
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Caption: Figure 2. Validation Workflow. Note the divergence in Chromogenic results (ResB2),

proving GPRPPERHQS specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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